Cas no 1805009-10-2 (5-Amino-2-(difluoromethyl)-3,4-diiodopyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine
• CAS No: 1805009-10-2
• MF: C₆H₄F₂I₂N₂
• MW: 395.915112495422
• CID: 4851046
• Update Time: 2025-11-01

5-Amino-2-(difluoromethyl)-3,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine

• Inchi： 1S/C6H4F2I2N2/c7-6(8)5-4(10)3(9)2(11)1-12-5/h1,6H,11H2
• InChI Key： LUCGHOIJWMJXTH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)N)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine

5-Amino-2-(difluoromethyl)-3,4-diiodopyridine: A Comprehensive Overview

The compound 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine, identified by the CAS number 1805009-10-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group at position 5, a difluoromethyl group at position 2, and two iodine atoms at positions 3 and 4 on the pyridine ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material synthesis. The presence of electron-withdrawing groups like the difluoromethyl and iodine substituents in 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine significantly influences the electronic characteristics of the molecule. These groups can enhance the molecule's reactivity in various chemical reactions, making it a valuable precursor for synthesizing more complex structures. For instance, researchers have explored its role in the development of novel pharmaceutical agents targeting specific biological pathways.

The synthesis of 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis more efficient and environmentally friendly. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the diiodopyridine framework. These methods not only improve the scalability of the synthesis but also reduce waste generation, aligning with sustainable chemical practices.

In terms of applications, 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine has shown promise in several areas. In materials science, its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The amino group can act as a nucleation site for further functionalization, enabling the integration of additional functionalities into the molecule. Additionally, its iodinated structure suggests potential applications in radioactive labeling for medical imaging technologies.

Recent research has also focused on understanding the biological activity of this compound. Studies have demonstrated that 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine exhibits selective binding to certain proteins, indicating its potential as a lead compound for drug development. Furthermore, its ability to modulate enzyme activity through non-covalent interactions has opened new avenues for exploring its role in therapeutic interventions.

In conclusion, 5-Amino-2-(difluoromethyl)-3,4-diiodopyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.